Cas no 1314655-82-7 (2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid
• CAS No: 1314655-82-7
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5918211
• PubChem ID: 83731611
• Update Time: 2025-09-21

2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid
• Benzeneacetic acid, 3-bromo-α,α,2-trimethyl-
• 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid
• 1314655-82-7
• EN300-1911989

• Inchi： 1S/C11H13BrO2/c1-7-8(5-4-6-9(7)12)11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： BZZGQCGLIVYWPF-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C(O)=O)=CC=CC(Br)=C1C

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 324.9±27.0 °C(Predicted)
• pka: 4.23±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid

Introduction to 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid (CAS No. 1314655-82-7) and Its Emerging Applications in Chemical Biology

2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid, identified by the CAS number 1314655-82-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a brominated aromatic ring and a branched alkyl side chain, exhibits promise as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, characterized by a combination of aromatic and aliphatic moieties, makes it an intriguing candidate for further exploration in drug discovery and material science.

The bromo-substituted phenyl ring in 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid is particularly noteworthy, as halogenated aromatic compounds are widely recognized for their role in medicinal chemistry. The presence of a bromine atom at the 3-position enhances the electrophilicity of the aromatic system, facilitating various chemical transformations such as Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures. This feature has made the compound a valuable building block in the synthesis of novel pharmaceuticals and agrochemicals.

Moreover, the methylpropanoic acid moiety contributes to the compound's overall reactivity and solubility characteristics. This side chain not only influences the compound's physical properties but also provides opportunities for further functionalization, enabling chemists to tailor its biological activity for specific applications. The combination of these structural elements makes 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid a compelling subject of study in synthetic organic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of bromo-substituted aromatic compounds. These molecules have been investigated for their ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurological disorders. For instance, studies have demonstrated that certain brominated aromatic derivatives exhibit inhibitory effects on kinases and other enzymes implicated in disease progression. The structural motif present in 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid aligns with this trend, suggesting that it may serve as a precursor for developing novel therapeutic agents.

The Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern synthetic organic chemistry, has been particularly instrumental in leveraging halogenated aromatic compounds like 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid. This reaction allows for the formation of carbon-carbon bonds under mild conditions, making it an ideal choice for constructing complex heterocyclic scaffolds. Researchers have utilized this transformation to generate a wide array of biologically relevant molecules, including those with potential antimicrobial and anti-inflammatory properties. The ability to efficiently incorporate this compound into larger molecular frameworks underscores its significance as a synthetic intermediate.

Advances in computational chemistry have further enhanced the utility of 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of derivatives with improved pharmacokinetic profiles. These computational approaches have complemented experimental efforts, enabling researchers to predict and optimize the biological activity of new compounds derived from this scaffold.

The versatility of methylpropanoic acid-containing compounds is another area of active investigation. The methyl group on the carboxylic acid side chain can be readily modified through esterification or amidation reactions, expanding the range of possible derivatives. Such modifications not only influence solubility but also modulate metabolic stability, critical factors in drug development. The adaptability of this structural motif has made it a preferred choice for medicinal chemists seeking to develop orally bioavailable drugs.

In conclusion, 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid (CAS No. 1314655-82-7) represents a promising compound with significant potential in chemical biology and drug discovery. Its unique structural features, including the bromo-substituted phenyl ring and the methylpropanoic acid moiety, make it an excellent candidate for further exploration. As research continues to uncover new applications for halogenated aromatic compounds, molecules like this are poised to play a crucial role in shaping the future of medicinal chemistry.